Benzenesulfonic acid 1,3-dioxo-1,3-dihydro-isoindol-2-yl ester

• CAS RN: 19361-97-8
• Molecular Formula: C14H9NO5S
• Molecular Weight: 303.29 g/mol
• IUPAC Name: (1,3-dioxoisoindol-2-yl) benzenesulfonate
• InChI: InChI=1S/C14H9NO5S/c16-13-11-8-4-5-9-12(11)14(17)15(13)20-21(18,19)10-6-2-1-3-7-10/h1-9H
• InChI Key: BFCNIOLRCHODJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)ON2C(=O)C3=CC=CC=C3C2=O

Description

Benzenesulfonic acid 1,3-dioxo-1,3-dihydro-isoindol-2-yl ester is a useful research compound. Its molecular formula is C14H9NO5S and its molecular weight is 303.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A dichloromethane (50 ml) solution of triethylamine (3.1 g, 0.0306 mole) was slowly added to a stirred dichloromethane (50 ml) suspension of N-hydroxyphthalimide (5.0 g, 0.0306 mole) and benzenesulfonyl chloride (5.4 g, 0.0306 mole) at ice-bath temperature. The stirred reaction mixture was kept at ambient temperature for about 24 hours. The product was partitioned between dichloromethane and distilled water and the dichloromethane extract was dried with magnesium sulfate. Solvent was removed under reduced pressure and the residue was crystallized with ethyl acetate-n-pentane (2:1 v/v) to give 8.0 g (87%) of colorless crystals; mp 186°; mass spectrum M+ 303 (calcd. M+ 303).